Cas no 81276-02-0 ((+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid)

• Product name: (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
• CAS No: 81276-02-0
• MF: C₂₀H₃₂O₃
• MW: 320.46600
• CID: 986589
• PubChem ID: 1407

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
• 11,12-EET
• 11,12-epoxy-5,8,14-eicosatrienoicacid
• 11,12-Epoxyeicosatrienoic acid
• KBio2_002583
• Bio2_000495
• KBio2_000015
• Bio1_001123
• KBioSS_000015
• KBio3_000030
• NS00015218
• 11,12-epoxy-5,8,14-eicosatrienoic acid
• DTXSID00868607
• 10-(3-oct-2-enyloxiran-2-yl)deca-5,8-dienoic acid
• Bio1_000145
• KBioGR_000015
• Bio2_000015
• Bio1_000634
• ((c)I)11(12)-EET
• (+/-)11(12)-EET
• 123931-40-8
• 10-[3-(oct-2-en-1-yl)oxiran-2-yl]deca-5,8-dienoic acid
• KBio2_005151
• CBiol_001859
• KBio3_000029
• SCHEMBL2508935
• 81276-02-0
• CHEBI:171868
• 11,12-Epoxy-(5Z,8Z,14Z)-eicosatrienoic acid, ~100 mug/mL in ethanol, >=95%
• NS00073981
• (+/-)11(12)- epoxy- 5Z, 8Z, 14Z- eicosatrienoic acid
• SCHEMBL4065570
• 5,8-Decadienoic acid, 10-(3-(2-octenyl)oxiranyl)-
• LMFA03090011
• 10-(3-(Oct-2-en-1-yl)oxiran-2-yl)deca-5,8-dienoic acid
• (5E,8E)-10-[3-[(E)-oct-2-enyl]oxiran-2-yl]deca-5,8-dienoic acid
• (5E,8E)-10-{3-[(2E)-oct-2-en-1-yl]oxiran-2-yl}deca-5,8-dienoic acid
• 11,12-Oxido-5,8,14-eicosatrienoic acid
• ()11(12)-EET

• Inchi： InChI=1S/C20H32O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h6,8-10,12-13,18-19H,2-5,7,11,14-17H2,1H3,(H,21,22)
• InChI Key： DXOYQVHGIODESM-UHFFFAOYSA-N
• SMILES： CCCCCC=CCC1C(O1)CC=CCC=CCCCC(=O)O

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Flash Point: 9 °C
• PSA: 49.83000
• LogP: 5.42790

(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Security Information

• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hepoxilins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hepoxilins